![molecular formula C10H6O2 B3044141 1,4-Naphthoquinone-d6 CAS No. 26473-08-5](/img/structure/B3044141.png)
1,4-Naphthoquinone-d6
Overview
Description
1,4-Naphthoquinone-d6 is the deuterium labeled 1,4-Naphthoquinone . It is a quinone derived from naphthalene . It forms volatile yellow triclinic crystals and has a sharp odor similar to benzoquinone . It is almost insoluble in cold water, slightly soluble in petroleum ether, and more soluble in polar organic solvents .
Synthesis Analysis
The synthesis of 1,4-Naphthoquinones involves the oxidation of naphthalene compounds . An efficient method for the synthesis of thiopyrano[2,3-d]thiazoles containing a naphthoquinone moiety via hetero-Diels-Alder reaction using 5-alkyl/arylallylidene-4-thioxo-2-thiazolidinones and 1,4-naphthoquinone has been developed .Molecular Structure Analysis
The 1,4-Naphthoquinones are redox active compounds structurally related to naphthalene that are comprised of a benzene moiety (ring A) linearly fused with a fully conjugated cyclic diketone (ring B) in which the carbonyl groups are arranged in the para orientation .Chemical Reactions Analysis
1,4-Naphthoquinone acts as a strong dienophile in Diels-Alder reaction . It is mainly used as a precursor to anthraquinone by reaction with butadiene followed by oxidation .Physical And Chemical Properties Analysis
1,4-Naphthoquinone forms volatile yellow triclinic crystals and has a sharp odor similar to benzoquinone . It is almost insoluble in cold water, slightly soluble in petroleum ether, and more soluble in polar organic solvents .Scientific Research Applications
Neuroinflammatory Disease Treatment
1,4-Naphthoquinone derivatives, specifically 2-cyclohexylamino-5,8-dimethoxy-1,4-naphthoquinone, have shown potential as therapeutic agents for treating glia-mediated neuroinflammatory diseases. This derivative significantly inhibited nitric oxide production, cellular reactive oxygen species levels, and cytokine expression in microglial cells, offering a promising avenue for neuroinflammatory disease treatment (Sun et al., 2016).
Cardioprotective and Anticancer Properties
Recent studies highlight the cardioprotective, anti-ischemic, hepatoprotective, neuroprotective, anti-inflammatory, antimicrobial, and antitumor activities of 1,4-naphthoquinones. These compounds have established roles in protecting against neurodegenerative diseases and are under investigation for their effectiveness in molecular imaging techniques for pathological areas in myocardial infarction and neurodegenerative diseases (Aminin & Polonik, 2020).
Plant Metabolism and Pharmacological Applications
1,4-Naphthoquinones (1,4-NQs) are found across all life kingdoms, including many horticultural plants. These compounds have ecological roles in plant interactions and have been used in traditional medicines. Horticultural plants producing 1,4-NQs have spearheaded basic studies in plant metabolism and function, leading to the development of new drug scaffolds (Widhalm & Rhodes, 2016).
Antitumor Activity
1,4-Naphthoquinones, particularly their derivatives like 5,8-dimethoxy-1,4-naphthoquinone (DMNQ) and 5,8-dihydroxy-1,4-naphthoquinone (DHNQ), have been synthesized and tested for antitumor activity. These derivatives demonstrated potent bioactivities against cancer cells and could be comparable or superior to traditional antitumor drugs like adriamycin (Kim et al., 2006).
Antimalarial Activity
Aminonaphthoquinones, a class of compounds including 1,4-naphthoquinone derivatives, have shown promising antimalarial activity against Plasmodium falciparum. These compounds could offer new avenues for treating malaria, especially in the face of rising drug resistance (Kapadia et al., 2001).
Synthesis and Chemical Applications
1,4-Naphthoquinone derivatives have been utilized in various chemical syntheses, like the production of novel 3-styryl-1,4-naphthoquinones and 3-alkynyl-1,4-naphthoquinones. These derivatives, with their diverse biological activities, have significant applications in organic synthesis and could be potential candidates for further pharmaceutical research (Demidoff et al., 2021).
Corrosion Inhibition
Research on 1,4-naphthoquinone (NQ) has indicated its effectiveness as a corrosion inhibitor for aluminum in saline solutions. NQ's ability to shift corrosion potentials to more noble values and decrease anodic currents in the passive region highlights its potential application in material science and engineering (Sherif & Park, 2006).
Mechanism of Action
Target of Action
1,4-Naphthoquinone-d6, a derivative of 1,4-Naphthoquinone, has been found to interact with several intracellular molecular targets . It has been reported to have significant anti-inflammatory properties, inhibiting LPS-induced cytokine production in human mononuclear cell lines THP-1 and blocking the production of TNF-α and interleukin (IL)-6 .
Mode of Action
The mode of action of this compound is complex and multifaceted. It is known to act as a strong dienophile in Diels-Alder reactions . In the context of its biological activity, it has been found to inhibit bacterial histidine kinases , which are key components of bacterial signal transduction pathways. This inhibition disrupts the normal functioning of these pathways, leading to the observed antimicrobial effects .
Biochemical Pathways
This compound affects several biochemical pathways. It is involved in the synthesis of juglone and several other related 1,4-Naphthoquinones in many members of the Juglandaceae, including black walnut (Juglans nigra) and English walnut (Juglans regia) . It is also known to stimulate Nrf2/ARE signaling in HepG2 cells .
Pharmacokinetics
Given its structural similarity to 1,4-naphthoquinone, it is likely that it shares similar pharmacokinetic properties .
Result of Action
The result of the action of this compound is largely dependent on its mode of action and the specific targets it interacts with. Its anti-inflammatory properties result in the inhibition of cytokine production, reducing inflammation . Its antimicrobial effects result from its disruption of bacterial signal transduction pathways .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
1,4-Naphthoquinone-d6 plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The quinone ring in this compound contains a system of double bonds conjugated with carbonyl groups, making it susceptible to reduction, oxidation, and addition of O-, N-, and S-nucleophiles .
Cellular Effects
This compound has profound effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . It can cause oxidative stress in exposed cells, thereby affecting redox signaling .
Molecular Mechanism
The molecular mechanism of this compound involves its interactions at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . It is also known to modulate receptor tyrosine kinases, such as the epidermal growth factor receptor .
Temporal Effects in Laboratory Settings
Over time, the effects of this compound can change in laboratory settings. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is crucial for understanding its temporal effects .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have shown that it has significant anti-inflammatory properties that inhibit LPS-induced cytokine production in human mononuclear cell lines .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors and can affect metabolic flux or metabolite levels .
Transport and Distribution
This compound is transported and distributed within cells and tissues. It interacts with transporters or binding proteins, influencing its localization or accumulation .
Subcellular Localization
The subcellular localization of this compound and its effects on activity or function are crucial aspects of its biochemical profile. It could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
2,3,5,6,7,8-hexadeuterionaphthalene-1,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6O2/c11-9-5-6-10(12)8-4-2-1-3-7(8)9/h1-6H/i1D,2D,3D,4D,5D,6D | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRASJONUBLZVQX-MZWXYZOWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=O)C=CC(=O)C2=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C2C(=C1[2H])C(=O)C(=C(C2=O)[2H])[2H])[2H])[2H] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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